1-Iodoethyl acetate

• CAS No.: 13398-12-4
• Molecular Formula: C4H7IO2
• Molecular Weight: 214.00 g/mol
• IUPAC Name: 1-iodoethyl acetate
• InChI: InChI=1S/C4H7IO2/c1-3(5)7-4(2)6/h3H,1-2H3
• InChI Key: FBQWMTAAWINZJD-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)C)I

Description

1-Iodoethyl acetate (theoretical structure: CH₂I-CH₂-O-CO-CH₃) is an alkyl iodide ester derived from acetic acid and 1-iodoethanol. It is hypothesized to serve as an intermediate in organic synthesis, particularly in alkylation or esterification reactions. Its molecular formula is C₄H₇IO₂, with a molecular weight of approximately 214.00 g/mol (calculated from atomic masses: C=12, H=1, I=127, O=16).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-Iodoethyl acetate with structurally or functionally related compounds, drawing on data from the evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reactivity/Applications	Safety Considerations
1-Iodoethyl acetate	C₄H₇IO₂	214.00 (theoretical)	Iodo group on terminal ethyl chain; ester group	Likely electrophilic alkylation agent; potential use in pharmaceutical intermediates .	Expected to require handling precautions due to iodine toxicity (similar to ).
Ethyl iodoacetate	C₄H₇IO₂	214.00	Iodo group adjacent to carbonyl (ICH₂COOEt)	High reactivity in alkylation; used in peptide synthesis and crosslinking .	Toxic; causes severe skin/eye irritation .
5-Iodopentyl acetate	C₇H₁₃IO₂	256.08	Iodo group on fifth carbon; longer alkyl chain	Used in radical-mediated syntheses (e.g., addition to fumarate esters ).	Limited safety data; likely less volatile than shorter-chain analogs .
Iodoacetic acid	C₂H₃IO₂	185.95	Carboxylic acid with adjacent iodine (ICH₂COOH)	Alkylating agent; inhibits enzymes by modifying cysteine residues .	Highly toxic; corrosive; requires strict safety protocols .
Ethyl acetate	C₄H₈O₂	88.11	Simple ester (CH₃COOCH₂CH₃)	Common solvent; low toxicity; used in coatings and pharmaceuticals .	Flammable; low acute toxicity .
Isoamyl acetate	C₇H₁₄O₂	130.18	Banana-scented ester with branched alkyl chain	Flavoring agent; solvent in coatings and adhesives .	Low toxicity; irritant at high concentrations .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-Iodoethyl acetate, and how do reaction conditions influence yield?

• Methodology : Synthesis of iodinated esters typically involves nucleophilic substitution. For analogous compounds like 1-iodoethyl carbonates, substituting chloride precursors (e.g., 1-chloroethyl esters) with iodide salts in polar aprotic solvents (e.g., DMF) under basic conditions (e.g., Cs₂CO₃) achieves yields >80% . Temperature control (e.g., 0°C) minimizes side reactions like elimination. Kinetic studies suggest reaction completion within 30 minutes under optimized conditions .

Q. How can researchers characterize 1-Iodoethyl acetate’s purity and structural integrity?

• Methodology : Use GC-MS to assess purity and detect volatile byproducts. NMR (¹H/¹³C) confirms structural integrity:

• ¹H NMR : Expected signals include a triplet for the methyl group adjacent to iodine (~δ 1.8–2.2 ppm) and a quartet for the acetate methylene (~δ 4.1–4.3 ppm).
• FT-IR : Confirm C=O stretch (~1740 cm⁻¹) and C-I stretch (~500–600 cm⁻¹).
  Refer to thermodynamic data for ethyl acetate (e.g., boiling point, vapor pressure) as a baseline for comparison .

Q. What purification techniques are most effective for isolating 1-Iodoethyl acetate?

• Methodology : Fractional distillation under reduced pressure (e.g., 50–100 mmHg) is preferred due to its moderate boiling point (~200–205°C, extrapolated from iodinated carbonates ). Silica gel chromatography (hexane/ethyl acetate) resolves polar byproducts. Purity ≥99% is achievable via iterative recrystallization in non-polar solvents .

Advanced Research Questions

Q. How does the leaving group (e.g., Cl⁻, Br⁻) in precursor compounds affect nucleophilic substitution efficiency?

• Methodology : Chloride precursors (e.g., 1-chloroethyl acetate) exhibit higher reactivity than bromides due to better leaving group ability (lower pKa of conjugate acid). In DMF with Cs₂CO₃, chloride substitution achieves ~85% yield, while bromide requires elevated temperatures (25–40°C) for comparable results . Computational studies (DFT) on transition states can rationalize activation barriers .

Q. What factors govern the hydrolytic stability of 1-Iodoethyl acetate under physiological conditions?

• Methodology : Evaluate pH-dependent stability using HPLC-UV :

• pH 7.4 (simulated plasma) : Hydrolysis half-life <1 hour due to nucleophilic attack by water or hydroxide ions.
• pH 5.0 (lysosomal conditions) : Enhanced stability (half-life >6 hours) .
• Stabilizers : Co-solvents (e.g., PEG 400) or liposomal encapsulation mitigate degradation .

Q. How can computational chemistry predict reaction pathways for 1-Iodoethyl acetate in complex systems?

• Methodology : CBS-QB3 calculations model proton affinities and transition states for iodinated compounds . Compare computed Gibbs free energies (ΔG‡) with experimental kinetic data to validate mechanisms. For example, the stability of the 1-iodoethyl cation intermediate influences substitution rates .

Q. What analytical challenges arise in quantifying trace decomposition products of 1-Iodoethyl acetate?

• Methodology : Use LC-MS/MS with MRM (multiple reaction monitoring) to detect trace iodine-containing byproducts (e.g., iodoacetic acid). Limit of detection (LOD) <1 ppm is achievable via isotopic dilution (e.g., deuterated internal standards) .

Data Contradictions and Resolution

Q. How should researchers address discrepancies in reported yields for similar iodinated esters?

• Case Study : Synthesis of 1-iodoethyl isopropyl carbonate shows yields ranging from 64% to 85% depending on base (Cs₂CO₃ vs. K₂CO₃) and solvent (DMF vs. THF) .
• Resolution : Replicate experiments with strict control of moisture (e.g., anhydrous DMF) and stoichiometric ratios. Publish detailed protocols to enhance reproducibility .

Tables for Key Data

Property	1-Iodoethyl Acetate (Extrapolated)	Ethyl Acetate (Reference)	Source
Boiling Point (°C)	204–210	77
Density (g/cm³)	~1.6	0.902
Hydrolytic Half-Life (pH 7)	<1 hour	Stable